[2-(2-Methylcyclopropyl)-1,3-oxazol-5-yl]methanol

• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• IUPAC Name: [2-(2-methylcyclopropyl)-1,3-oxazol-5-yl]methanol
• InChI: InChI=1S/C8H11NO2/c1-5-2-7(5)8-9-3-6(4-10)11-8/h3,5,7,10H,2,4H2,1H3
• InChI Key: QOQKZKHBXIWYHH-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1C2=NC=C(O2)CO

Description

[2-(2-Methylcyclopropyl)-1,3-oxazol-5-yl]methanol is a heterocyclic compound featuring a 1,3-oxazole core substituted with a 2-methylcyclopropyl group at the 2-position and a hydroxymethyl (-CH2OH) group at the 5-position. The hydroxymethyl group enhances polarity, influencing solubility and reactivity. This compound is of interest in medicinal chemistry and materials science due to its unique structural features, which may modulate biological activity or physicochemical properties .

Preparation Methods

The synthesis of [2-(2-Methylcyclopropyl)-1,3-oxazol-5-yl]methanol can be achieved through several synthetic routes. One common method involves the cycloaddition reaction of nitrile oxides with alkynes, which forms the oxazole ring . This reaction typically employs catalysts such as copper(I) or ruthenium(II) to facilitate the process . The reaction conditions often include the use of solvents like acetonitrile or dichloromethane, and the reaction is carried out at elevated temperatures to ensure complete conversion .

Chemical Reactions Analysis

[2-(2-Methylcyclopropyl)-1,3-oxazol-5-yl]methanol undergoes various chemical reactions, including:

Oxidation: The methanol group can be oxidized to form the corresponding aldehyde or carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The oxazole ring can be reduced under hydrogenation conditions using catalysts such as palladium on carbon.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methanol group can be replaced by other nucleophiles like halides or amines.

Common reagents used in these reactions include potassium permanganate, chromium trioxide, palladium on carbon, and various nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

[2-(2-Methylcyclopropyl)-1,3-oxazol-5-yl]methanol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the synthesis of new drugs.

Industry: It is used in the development of new materials and polymers with specific properties.

Mechanism of Action

The mechanism of action of [2-(2-Methylcyclopropyl)-1,3-oxazol-5-yl]methanol is not fully understood, but it is believed to interact with various molecular targets and pathways. The oxazole ring is known to bind to specific enzymes and receptors, potentially inhibiting their activity or modulating their function . Further research is needed to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

1,3,4-Oxadiazole Derivatives

The synthesis of 5-(4-methoxybenzyl)-1,3,4-oxadiazole-2-ylnaphthalene-1-carbothioate () involves a 1,3,4-oxadiazole ring, which differs from 1,3-oxazole in nitrogen placement. The 1,3,4-oxadiazole lacks aromaticity due to non-consecutive heteroatoms, reducing ring stability compared to 1,3-oxazole. This structural difference impacts electronic properties: oxadiazoles exhibit higher electron deficiency, making them more reactive in nucleophilic substitutions. In contrast, the aromatic 1,3-oxazole in the target compound likely offers greater thermal and oxidative stability .

Oxazoline Derivatives

Phosphonium ylides derived from 2-oxazoline-5-one () feature a non-aromatic oxazoline ring (saturated oxygen and nitrogen atoms). The oxazoline’s reduced aromaticity decreases conjugation, altering electronic properties. For example, the phosphonium ylide substituent in these derivatives introduces strong electron-withdrawing effects, contrasting with the electron-donating methylcyclopropyl group in the target compound. Such differences influence reactivity in cross-coupling reactions or biological target interactions .

Substituent Effects

Cyclopropyl-Containing Analogs

(5-Cyclopropyl-2-methyl-pyrazol-3-yl)methanol () shares a cyclopropyl group and hydroxymethyl substituent with the target compound but incorporates a pyrazole ring. Pyrazoles, with two adjacent nitrogen atoms, exhibit stronger hydrogen-bonding capacity than oxazoles. The cyclopropyl group in both compounds imparts steric hindrance and metabolic resistance; however, the pyrazole’s nitrogen-rich core may enhance binding to metal ions or biological receptors compared to the oxazole’s oxygen-nitrogen system .

Methylcyclopropyl vs. Aromatic Substituents

In Example Compounds 51–53 (), the methylcyclopropyl group in the target compound is replaced with bulkier aromatic systems (e.g., 4-fluoro-3,5-dimethylphenyl).

Physicochemical and Spectral Properties

Elemental Analysis and Stability

The phosphonium ylide derivative in (C27H20Cl4NO5P) shows elemental analysis data (e.g., Cl 23.08% found vs. 23.20% calculated), indicating high halogen content that enhances density and crystallinity. In contrast, the target compound’s lower molecular weight (C8H11NO2, ~153.18 g/mol) and lack of heavy atoms suggest higher volatility and improved solubility in polar solvents .

Spectral Characteristics

While direct spectral data for the target compound are unavailable, oxazole derivatives typically exhibit strong UV absorption near 250–280 nm due to π→π* transitions. The methylcyclopropyl group may cause bathochromic shifts compared to simpler alkyl substituents, as seen in cyclopropyl-containing pyrazoles ().

Data Table: Key Structural and Functional Comparisons

Compound	Heterocycle	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	Reference
[2-(2-Methylcyclopropyl)-1,3-oxazol-5-yl]methanol	1,3-Oxazole	2-Methylcyclopropyl, -CH2OH	~153.18	High stability, moderate polarity
5-(4-Methoxybenzyl)-1,3,4-oxadiazole-2-ylnaphthalene-1-carbothioate	1,3,4-Oxadiazole	4-Methoxybenzyl, naphthoylthio	~394.44	Electron-deficient, reactive
[2-R-4-(Triphenylphosphoniumyl)-1,3-oxazol-5-yl]sulfanide	1,3-Oxazole	Phosphonium ylide, sulfanide	~611.24	High crystallinity, electron-withdrawing
(5-Cyclopropyl-2-methyl-pyrazol-3-yl)methanol	Pyrazole	Cyclopropyl, -CH2OH	152.20	Strong H-bonding, metabolic stability